N-(4-chlorobenzyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetamide
• InChI: InChI=1S/C18H13ClN4O2S/c19-12-5-3-11(4-6-12)8-21-14(24)9-23-10-22-15-13-2-1-7-20-17(13)26-16(15)18(23)25/h1-7,10H,8-9H2,(H,21,24)
• InChI Key: KCFRQBJDCBPECC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC3=C2N=CN(C3=O)CC(=O)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C18H13ClN4O2S
• Molecular Weight: 384.8 g/mol

Description

N-(4-chlorobenzyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C18H13ClN4O2S and its molecular weight is 384.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Research in the field of synthetic chemistry has led to the development of various derivatives related to N-(4-chlorobenzyl)-2-(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetamide, focusing on their synthesis and structural analysis. These efforts aim to explore the chemical properties and potential applications of these compounds in different domains. For instance, studies have been conducted on the synthesis of novel thienopyrimidine derivatives with potential antimicrobial activity, demonstrating the versatility of thienopyrimidine scaffolds in drug development (Kerru et al., 2019). Similarly, research into the crystal structures of related compounds has provided insights into their molecular conformations, which is critical for understanding their interaction mechanisms (Subasri et al., 2016).

Biological Activities

The exploration of biological activities is a significant aspect of research on this compound and its derivatives. Studies have been focused on evaluating their potential as antimicrobial agents, with some compounds showing promising antibacterial and antifungal properties (El Azab & Elkanzi, 2014). Additionally, research into their anticancer activities has been conducted, identifying specific derivatives that exhibit significant potency against various cancer cell lines (Kadah, 2016).

Molecular Design for Enhanced Activity

The molecular design of this compound derivatives has been a key focus to enhance their biological activities. This includes modifications aimed at improving their pharmacokinetic properties and targeting specific biological pathways. For instance, the design and synthesis of compounds as dual inhibitors of key enzymes in cancer cell proliferation demonstrate the potential for developing targeted therapies (Gangjee et al., 2009).